![molecular formula C4H8O2 B1222604 (R)-acetoin CAS No. 53584-56-8](/img/structure/B1222604.png)
(R)-acetoin
Overview
Description
(R)-acetoin is a chiral molecule that belongs to the class of 2,3-butanedione. It is a colorless, volatile liquid with a pleasant odor and is widely used in the food and fragrance industries. (R)-acetoin is an important intermediate in the synthesis of various chemicals and is also used as a chiral building block in the pharmaceutical industry.
Scientific Research Applications
Biotechnological Production and Optimization
High-Level Production from Low-Cost Raw Materials : A study by Diao et al. (2023) focused on metabolic engineering of Escherichia coli for high-level production of (R)-acetoin using low-cost raw materials. The engineered E. coli strain produced 81.62 g/L (R)-acetoin with 96.5% purity in fed-batch fermentation, demonstrating a cost-effective biotechnological process for (R)-acetoin production (Diao et al., 2023).
Production in Saccharomyces cerevisiae : Bae et al. (2021) achieved high-yield production of (R)-acetoin in Saccharomyces cerevisiae by deleting genes for ketone reductases and optimizing fermentation conditions, resulting in 101.3 g/L of (R)-acetoin (Bae et al., 2021).
Enzymatic Synthesis and Biocatalysis
Enantioselective Enzymatic Synthesis : Kochius et al. (2014) developed an enantioselective enzymatic synthesis of (R)-acetoin from meso-2,3-butanediol, achieving up to 48 mM (R)-acetoin in a reaction system with electrochemical cofactor regeneration (Kochius et al., 2014).
In Vitro Metabolic Engineering : Jia et al. (2018) demonstrated simultaneous biosynthesis of (R)-acetoin and ethylene glycol from D-xylose through in vitro metabolic engineering, generating enantiomerically pure acetoin and illustrating the potential for production of multiple value-added biomolecules from biomass-based sugars (Jia et al., 2018).
Industrial and Environmental Applications
Enhancing Fermentative Production : A review by Xiao and Lu (2014) discussed strategies for enhancing the fermentative production of acetoin, highlighting its wide use in foods, cosmetics, and as a bio-based platform chemical (Xiao & Lu, 2014).
Role in Plant Growth Promotion : Research by Adrianus et al. (2018) identified acetoin-producing rhizobacteria from plant rhizospheres, demonstrating acetoin's role in stimulating plant organogenesis and promoting growth, which can increase crop productivity (Adrianus et al., 2018).
properties
IUPAC Name |
(3R)-3-hydroxybutan-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8O2/c1-3(5)4(2)6/h3,5H,1-2H3/t3-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROWKJAVDOGWPAT-GSVOUGTGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
88.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid | |
Record name | (R)-Acetoin | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0303161 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
(R)-acetoin | |
CAS RN |
53584-56-8 | |
Record name | (-)-Acetoin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53584-56-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (R)-Acetoin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053584568 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.